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Compound of Interest

Compound Name: 3-Butyne-1-thiol

Cat. No.: B3057168 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to 3-Butyne-1-thiol
3-Butyne-1-thiol is a bifunctional organic compound featuring a terminal alkyne and a primary

thiol group. This unique structure makes it a valuable reagent in various chemical synthesis

and bioconjugation applications, particularly in the realm of drug discovery and development.

The terminal alkyne allows for participation in "click chemistry" reactions, such as the thiol-yne

reaction, providing a highly efficient and specific method for forming stable thioether linkages.

The thiol group, on the other hand, can engage in a variety of reactions, including disulfide

bond formation and Michael additions. Its distinct functionalities make it a versatile building

block for the synthesis of more complex molecules and for the modification of biomolecules.

Commercial Availability and Suppliers
3-Butyne-1-thiol is commercially available from a number of chemical suppliers, primarily

catering to the research and development market. The availability, purity, and pricing can vary

between suppliers. Below is a summary of key suppliers and their offerings.
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Supplier Product Name CAS Number Purity
Available
Quantities

Sigma-Aldrich

(MilliporeSigma)
But-3-yne-1-thiol 77213-87-7 ≥95%

50 mg, 100 mg,

250 mg, 1 g

BLD Pharmatech

Co., Ltd. (via

Sigma-Aldrich)

But-3-yne-1-thiol 77213-87-7 95% Not specified

Note: Pricing information is subject to change and should be verified on the respective

supplier's website. The purity levels stated are as reported by the suppliers.

Physicochemical Properties
A summary of the key physicochemical properties of 3-Butyne-1-thiol is provided in the table

below, based on data from PubChem.

Property Value

Molecular Formula C4H6S[1]

IUPAC Name but-3-yne-1-thiol[1]

CAS Number 77213-87-7[1]

Molecular Weight 86.16 g/mol

Appearance Liquid

Storage Temperature Sealed in dry, store in freezer, under -20°C

Key Applications in Research and Drug
Development
The unique chemical properties of 3-Butyne-1-thiol make it a valuable tool in several areas of

scientific research, particularly in bioconjugation and materials science.

Thiol-Yne "Click" Chemistry
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The most prominent application of 3-Butyne-1-thiol is its participation in the thiol-yne reaction,

a type of "click" chemistry. This reaction involves the addition of a thiol to an alkyne, typically

initiated by radicals or UV light, to form a vinyl sulfide. A key feature of the thiol-yne reaction is

that a second thiol can add to the initial vinyl sulfide product, leading to a dithioether.[2][3][4]

This allows for the creation of crosslinked structures or the introduction of multiple

functionalities. The reaction is known for its high efficiency, mild reaction conditions, and

tolerance to a wide range of functional groups, making it ideal for bioconjugation.[2][5]

General scheme of the radical-mediated Thiol-Yne reaction.

Bioconjugation and Protein Labeling
The thiol-yne reaction involving 3-Butyne-1-thiol can be employed for the site-specific

modification of proteins and other biomolecules. By genetically incorporating an unnatural

amino acid containing an alkyne group into a protein, 3-Butyne-1-thiol can be used to attach

probes, drugs, or other molecules of interest.[6] This approach offers a high degree of control

over the location of the modification, which is crucial for preserving the biological activity of the

protein.

Synthesis of Functional Materials
In polymer chemistry, the thiol-yne reaction is utilized to synthesize polymers with unique

architectures, such as dendrimers and hyperbranched polymers. The ability of the alkyne to

react with two thiol groups allows for the creation of cross-linked networks with high functional

density.

Experimental Protocols
While specific protocols for 3-Butyne-1-thiol are not readily available in the public domain and

are often substrate-dependent, general procedures for thiol-yne reactions and protein labeling

with thiol-reactive probes can be adapted.

General Protocol for Radical-Initiated Thiol-Yne
Reaction
Materials:

3-Butyne-1-thiol
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Alkyne-containing substrate

Radical initiator (e.g., AIBN, triethylborane)

Anhydrous, degassed solvent (e.g., THF, dioxane)

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

Dissolve the alkyne-containing substrate and a stoichiometric equivalent (for mono-addition)

or excess (for di-addition) of 3-Butyne-1-thiol in the anhydrous, degassed solvent in a

reaction vessel under an inert atmosphere.

Add a catalytic amount of the radical initiator.

Irradiate the mixture with a UV lamp (if using a photoinitiator) or heat to the appropriate

temperature for the chosen thermal initiator.

Monitor the reaction progress using a suitable analytical technique (e.g., TLC, GC-MS, or

NMR).

Upon completion, quench the reaction (if necessary) and remove the solvent under reduced

pressure.

Purify the product using column chromatography or other appropriate purification methods.

A generalized experimental workflow for a radical-initiated thiol-yne reaction.

General Protocol for Protein Labeling via Thiol-Reactive
Probes (Adapted for 3-Butyne-1-thiol Analogs)
This protocol describes the general steps for labeling a protein with a thiol-reactive probe. To

use 3-Butyne-1-thiol in this context, it would typically be derivatized to carry a reporter group

(e.g., a fluorophore) and a thiol-reactive moiety (e.g., a maleimide).

Materials:
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Thiol-containing protein (e.g., containing cysteine residues)

3-Butyne-1-thiol derivative with a thiol-reactive group

Reaction buffer (e.g., PBS, pH 7.2-7.5, degassed)

Reducing agent (e.g., TCEP, DTT) to reduce disulfide bonds if necessary

Purification column (e.g., size-exclusion chromatography)

Procedure:

Dissolve the protein in the degassed reaction buffer.

If necessary, reduce disulfide bonds by adding a reducing agent and incubating for a

specified time.

Remove the excess reducing agent by dialysis or using a desalting column.

Dissolve the 3-Butyne-1-thiol derivative in a compatible solvent (e.g., DMSO).

Add the thiol-reactive probe solution to the protein solution in a specific molar ratio.

Incubate the reaction mixture at room temperature or 4°C for a designated period, protected

from light if the probe is light-sensitive.

Separate the labeled protein from the unreacted probe using size-exclusion chromatography

or a similar purification method.

Characterize the degree of labeling using spectrophotometry or mass spectrometry.

Role in Signaling Pathways
While 3-Butyne-1-thiol itself is not a known signaling molecule, the thiol group is a critical

functional group in many biological signaling pathways. Thiol-containing molecules, such as

cysteine residues in proteins and glutathione, are central to cellular redox signaling. The

reversible oxidation of thiols to disulfides or other oxidized forms can act as a molecular switch,

modulating protein function and signal transduction.
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The introduction of a 3-Butyne-1-thiol moiety onto a biological molecule could potentially be

used to probe or perturb these thiol-dependent signaling pathways. For example, a drug

candidate functionalized with 3-Butyne-1-thiol could be designed to interact with specific

cysteine residues on a target protein, thereby modulating its activity.

Simplified diagram of thiol-based redox signaling.

Safety and Handling
3-Butyne-1-thiol is a chemical that should be handled with appropriate safety precautions in a

laboratory setting. Users should consult the Safety Data Sheet (SDS) provided by the supplier

for detailed information on hazards, handling, storage, and disposal. As with many thiols, it is

likely to have a strong, unpleasant odor and should be handled in a well-ventilated fume hood.

Personal protective equipment, including gloves, safety glasses, and a lab coat, should be

worn at all times.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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